3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95%
Overview
Description
3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid (3-AMCBA) is a compound that has been studied extensively in recent years due to its potential applications in various scientific fields. It is a white crystalline solid that is soluble in water and is most commonly used in laboratory experiments and as a research tool. 3-AMCBA is an important building block for the synthesis of various compounds, and it has been used to study the structure and function of proteins, as well as for the development of new drugs.
Mechanism of Action
3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% is believed to act as a competitive inhibitor of enzymes that are involved in the metabolism of drugs and other compounds. Specifically, it is believed to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs and other compounds. Additionally, 3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% is believed to inhibit the activity of other enzymes involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs and other compounds. Additionally, 3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% has been shown to have a variety of other physiological effects, including the inhibition of the activity of other enzymes involved in the metabolism of drugs and other compounds, as well as the inhibition of the activity of certain enzymes involved in the synthesis of proteins.
Advantages and Limitations for Lab Experiments
3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easily synthesized from commercially available precursors. Additionally, it is a relatively stable compound and is not easily degraded by light or heat. However, 3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% is a relatively toxic compound and should be handled with caution in the laboratory.
Future Directions
The potential applications of 3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% are vast and there are a number of future directions that could be explored. One potential direction is the development of new drugs that utilize 3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% as a building block. Additionally, 3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% could be used to study the effects of environmental pollutants on the human body, as well as to study the effects of drugs on the human body. Finally, 3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% could be used to study the structure and function of proteins, as well as for the development of new drugs.
Synthesis Methods
3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% can be synthesized from 3-chloro-4-methylphenol and ammonium acetate, in a two-step reaction. In the first step, 3-chloro-4-methylphenol is reacted with ammonium acetate in the presence of sodium hydroxide to form 3-chloro-4-methylphenyl amine. In the second step, 3-chloro-4-methylphenyl amine is reacted with benzoic acid in the presence of hydrochloric acid to form 3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95%.
Scientific Research Applications
3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins, as well as for the development of new drugs. It has also been used to study the properties of enzymes and to study the mechanisms of drug action. Additionally, 3-Amino-5-(3-chloro-4-methylphenyl)benzoic acid, 95% has been used to study the effects of environmental pollutants on the human body, as well as to study the effects of drugs on the human body.
properties
IUPAC Name |
3-amino-5-(3-chloro-4-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO2/c1-8-2-3-9(7-13(8)15)10-4-11(14(17)18)6-12(16)5-10/h2-7H,16H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJBBUTZCIVJQDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CC(=CC(=C2)N)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90690292 |
Source
|
| Record name | 5-Amino-3'-chloro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90690292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261965-42-7 |
Source
|
| Record name | 5-Amino-3'-chloro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90690292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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